Pyrazine, 2,5-bis(bromomethyl)-
Description
“Pyrazine, 2,5-bis(bromomethyl)-” is an organic compound with the molecular formula C6H6Br2N2 . It is a solid substance that can exist at room temperature .
Synthesis Analysis
The synthesis of “Pyrazine, 2,5-bis(bromomethyl)-” can be achieved through the reaction of pyrazine and bromomethane under alkaline conditions .Molecular Structure Analysis
The molecular structure of “Pyrazine, 2,5-bis(bromomethyl)-” is represented by the Inchi Code: 1S/C6H6Br2N2/c7-1-5-3-10-6(2-8)4-9-5/h3-4H,1-2H2 . The molecular weight of this compound is 265.94 .Physical And Chemical Properties Analysis
“Pyrazine, 2,5-bis(bromomethyl)-” is a solid substance that is white to light yellow in color . It can dissolve in organic solvents . The molecular weight of this compound is 265.94 .Future Directions
properties
CAS RN |
60023-30-5 |
|---|---|
Product Name |
Pyrazine, 2,5-bis(bromomethyl)- |
Molecular Formula |
C6H6Br2N2 |
Molecular Weight |
265.93 g/mol |
IUPAC Name |
2,5-bis(bromomethyl)pyrazine |
InChI |
InChI=1S/C6H6Br2N2/c7-1-5-3-10-6(2-8)4-9-5/h3-4H,1-2H2 |
InChI Key |
BBRUCXJDLPMKBY-UHFFFAOYSA-N |
SMILES |
C1=C(N=CC(=N1)CBr)CBr |
Canonical SMILES |
C1=C(N=CC(=N1)CBr)CBr |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
